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These application notes provide a detailed overview and protocol for utilizing Test Article

Monitoring (TAM) panels in visible dye penetrant inspection. This method is a crucial tool for

ensuring the integrity and quality of various materials and components by detecting surface-

breaking defects.

Introduction to TAM Panels and Visible Dye
Penetrant Inspection
Visible dye penetrant inspection is a non-destructive testing (NDT) method used to locate

surface-breaking defects in non-porous materials. The technique relies on the ability of a

colored liquid dye (penetrant) to seep into defects through capillary action. After a specific dwell

time, the excess penetrant is removed, and a developer is applied. The developer draws the

trapped penetrant out, revealing the defect as a visible indication.

TAM panels are standardized plates with known defects, typically five "starburst" crack patterns

of progressively smaller sizes, on a chrome-plated section.[1][2][3] The other half of the panel

is often a grit-blasted surface used to evaluate the background characteristics of the penetrant.

[1][2] These panels serve as a system performance check to verify that the penetrant testing

system and materials are functioning correctly.[1][4][5] They are not intended for evaluating

penetrant sensitivity but rather for monitoring the stability and consistency of the inspection

process.[1]
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Data Presentation
The primary quantitative data obtained from using TAM panels in visible dye penetrant

inspection is the number of visible crack patterns. This provides a measure of the penetrant

system's performance. The expected number of visible indications can vary based on the

sensitivity level of the penetrant used.

Penetrant Sensitivity Level
Expected Number of Visible Starburst
Cracks

Ultra-Sensitive 5

High Sensitivity 4 (occasionally 5)

Level II Sensitivity 2 to 3 (C, D, & E indications)

Level III Sensitivity 4 (sometimes all 5)

Note: The visibility of the smallest defects can be influenced by processing parameters and the

specific penetrant system.[1][4]

Experimental Protocols
This section details the step-by-step procedure for conducting a visible dye penetrant

inspection using a TAM panel.

Materials and Equipment
TAM Panel (e.g., Magnaflux® TAM Panel manufactured to UTC / Pratt & Whitney TAM

146040)[1]

Visible Dye Penetrant (Type II)

Cleaner/Remover (Method C)[6]

Developer (non-aqueous wet developer is common)

Lint-free cloths
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Timer

Adequate white light source (at least 100 fc or 1076 lx at the examination surface)[7]

Drying oven (optional, for drying after cleaning)

Personal Protective Equipment (PPE): gloves, safety glasses

Pre-Cleaning of the TAM Panel
Proper cleaning of the TAM panel before use is critical to obtain accurate results. Any residual

materials from previous tests can interfere with the inspection.

Initial Rinse: Rinse the TAM panel with water to remove any loose developer.[1]

Solvent Cleaning: Immerse the panel in a solvent such as isopropyl alcohol or acetone for at

least 10 minutes.[1]

Drying: Allow the panel to air dry completely. Alternatively, place the panel in a drying oven at

60°C ± 5°C (140°F ± 10°F) for 20 minutes.[1]

Verification: Under adequate lighting, visually inspect the panel to ensure it is clean and dry,

with no residue.

Visible Dye Penetrant Inspection Protocol
Penetrant Application: Apply the visible dye penetrant to the entire surface of the TAM panel.

This can be done by spraying, brushing, or immersing the panel.[2]

Dwell Time: Allow the penetrant to dwell on the surface for a minimum of 10 minutes.[8][9]

The dwell time can be adjusted based on the manufacturer's recommendations and specific

application requirements.

Excess Penetrant Removal:

Carefully wipe the excess penetrant from the surface using a clean, dry, lint-free cloth.
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Next, lightly moisten a new lint-free cloth with the cleaner/remover and gently wipe the

surface to remove the remaining film of penetrant. Do not spray the cleaner directly onto

the panel, as this can remove the penetrant from the defects.[10]

Developer Application: Apply a thin, even layer of developer to the surface of the TAM panel.

[2]

Developing Time: Allow the developer to act for a period of 5 to 10 minutes.[2] During this

time, the developer will draw the penetrant from the cracks to the surface, forming visible

indications.

Inspection:

Examine the TAM panel under a strong white light source.[7]

Count the number of visible starburst crack patterns.

Observe the grit-blasted section for any background indications, which could signify

improper cleaning.

Post-Cleaning: After the inspection is complete, thoroughly clean the TAM panel using the

pre-cleaning procedure (Section 3.2) to prepare it for future use.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the visible dye penetrant inspection process

using a TAM panel.
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Caption: Workflow for Visible Dye Penetrant Inspection using a TAM Panel.
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Logical Relationship of System Performance Check
The daily system performance check using a TAM panel is a critical quality control step. The

results from the daily test are compared against a baseline established with fresh, unused

materials.
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Caption: Logic Diagram for TAM Panel System Performance Check.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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